4-Bromo-1-chloro-2-cyclopropoxybenzene
Overview
Description
4-Bromo-1-chloro-2-cyclopropoxybenzene is a chemical compound with the CAS Number: 1201196-54-4. It has a molecular weight of 247.52 and its IUPAC name is 4-bromo-1-chloro-2-(cyclopropyloxy)benzene . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular formula of 4-Bromo-1-chloro-2-cyclopropoxybenzene is C9H8BrClO . The InChI code is 1S/C9H8BrClO/c10-6-1-4-8(11)9(5-6)12-7-2-3-7/h1,4-5,7H,2-3H2 .Scientific Research Applications
Formation and Analysis of Byproducts
- High-Temperature Pyrolysis : The study of the thermal degradation of a mixture of 2-bromophenol and 2-chlorophenol revealed the formation of various byproducts including 4-bromo-6-chlorodibenzofuran (4-B,6-CDF), which is structurally related to 4-Bromo-1-chloro-2-cyclopropoxybenzene (Evans & Dellinger, 2005).
Chemical Reactivity and Interaction Studies
- Halogen Bonding : In a study on halogen bonding, the structures of 4-halotriaroylbenzenes were explored, highlighting the significance of C-X...O=C interactions, which could be relevant for understanding the behavior of 4-Bromo-1-chloro-2-cyclopropoxybenzene (Pigge, Vangala, & Swenson, 2006).
Synthesis and Modification of Related Compounds
- Preparation of Related Derivatives : Research has been conducted on the synthesis of 1-bromo-2,4-dinitrobenzene, which, while not the same, shares structural similarities with 4-Bromo-1-chloro-2-cyclopropoxybenzene. This synthesis could provide insights into potential synthetic routes for related compounds (Xuan et al., 2010).
Applications in Biological and Medical Research
- Biological Activity Studies : In a study focusing on bromobenzyldiamines, derivatives containing bromo groups, similar to those in 4-Bromo-1-chloro-2-cyclopropoxybenzene, were examined for their antimicrobial activities against various bacteria and fungi (Kuzey et al., 2020).
Other Relevant Research
- Analysis of Physical Properties : Research on the vapour pressures of 1,4-dihalobenzenes, including 1-bromo-4-chlorobenzene, provides data that might be extrapolated to understand the physical properties of 4-Bromo-1-chloro-2-cyclopropoxybenzene (Oonk et al., 2000).
Safety and Hazards
The safety information for 4-Bromo-1-chloro-2-cyclopropoxybenzene includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
4-bromo-1-chloro-2-cyclopropyloxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClO/c10-6-1-4-8(11)9(5-6)12-7-2-3-7/h1,4-5,7H,2-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRKRIHVMCHWRAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-chloro-2-cyclopropoxybenzene | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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